Cas no 1805398-30-4 (3-Aminomethyl-4-cyano-2-mercaptobenzoic acid)
3-Aminomethyl-4-cyano-2-mercaptobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid
-
- Inchi: 1S/C9H8N2O2S/c10-3-5-1-2-6(9(12)13)8(14)7(5)4-11/h1-2,14H,4,11H2,(H,12,13)
- InChI Key: JJHRPZYFRJLOAQ-UHFFFAOYSA-N
- SMILES: SC1C(C(=O)O)=CC=C(C#N)C=1CN
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: -2.1
- Topological Polar Surface Area: 88.1
3-Aminomethyl-4-cyano-2-mercaptobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019060-1g |
3-Aminomethyl-4-cyano-2-mercaptobenzoic acid |
1805398-30-4 | 97% | 1g |
1,519.80 USD | 2021-05-31 |
3-Aminomethyl-4-cyano-2-mercaptobenzoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid
Recent Advances in the Study of 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid (CAS: 1805398-30-4)
In recent years, the compound 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid (CAS: 1805398-30-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including an aminomethyl group, a cyano substituent, and a mercaptobenzoic acid backbone, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities, making it a compound of considerable interest to researchers.
One of the key areas of investigation has been the role of 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid in enzyme inhibition. Recent findings suggest that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are critical mediators of inflammation, and their inhibition could pave the way for the development of novel anti-inflammatory drugs. The compound's ability to modulate these pathways has been demonstrated in both in vitro and in vivo models, highlighting its therapeutic potential.
Another significant advancement in the study of 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid is its application in cancer research. Preliminary data indicate that this compound may act as a selective inhibitor of certain kinases that are overexpressed in various cancer types. For instance, it has shown efficacy in targeting protein kinase B (Akt) and mitogen-activated protein kinase (MAPK), both of which play crucial roles in cell proliferation and survival. Researchers are currently exploring its potential as an adjunct therapy in combination with existing chemotherapeutic agents to enhance treatment outcomes.
The synthesis and optimization of 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid have also been a focal point of recent studies. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes for its production. Notably, the use of green chemistry principles, such as solvent-free reactions and catalytic methods, has improved the yield and purity of the compound. These innovations are critical for ensuring the compound's availability for further preclinical and clinical studies.
In addition to its therapeutic applications, 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid has been investigated for its potential in diagnostic imaging. Its unique chemical properties make it a suitable candidate for the development of contrast agents in magnetic resonance imaging (MRI) and positron emission tomography (PET). Early-stage research has demonstrated its ability to bind selectively to specific biomarkers, offering a non-invasive means of disease detection and monitoring.
Despite these promising developments, challenges remain in the clinical translation of 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the compound's versatility and broad range of applications make it a valuable asset in the ongoing quest for innovative therapeutic and diagnostic tools.
In conclusion, the latest research on 3-Aminomethyl-4-cyano-2-mercaptobenzoic acid (CAS: 1805398-30-4) underscores its potential as a multifaceted compound in chemical biology and pharmaceutical sciences. From enzyme inhibition to cancer therapy and diagnostic imaging, its diverse applications highlight the importance of continued exploration and development. As researchers delve deeper into its mechanisms and optimize its properties, this compound is poised to make significant contributions to the advancement of medicine.
1805398-30-4 (3-Aminomethyl-4-cyano-2-mercaptobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)